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Compound of Interest

Compound Name: GV-58

Cat. No.: B10769207

GV-58 is a synthetic small molecule designed to selectively target and inhibit the activity of
Janus Kinase 2 (JAK2), a non-receptor tyrosine kinase. Dysregulation of the JAK/STAT
signaling pathway is a critical factor in the pathogenesis of various myeloproliferative
neoplasms and inflammatory diseases. GV-58 is hypothesized to act by binding to the
pseudokinase domain (JH2) of JAK2, which allosterically inhibits the catalytic activity of the
adjacent kinase domain (JH1). This targeted inhibition is expected to block the phosphorylation
of downstream Signal Transducer and Activator of Transcription (STAT) proteins, thereby
impeding nuclear translocation and gene transcription that drive cell proliferation and survival.
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Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769207#initial-in-vitro-studies-of-gv-58-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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